Cas no 2171771-91-6 (4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one)
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
- EN300-1645920
- 2171771-91-6
-
- Inchi: 1S/C8H16N2O2/c1-3-6(2)4-10-8(11)7(9)5-12-10/h6-7H,3-5,9H2,1-2H3
- InChI Key: MRFKZWRICZWIBX-UHFFFAOYSA-N
- SMILES: O1CC(C(N1CC(C)CC)=O)N
Computed Properties
- Exact Mass: 172.121177757g/mol
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.6Ų
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1645920-0.05g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 0.05g |
$864.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-0.1g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 0.1g |
$904.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-0.25g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 0.25g |
$946.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-0.5g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 0.5g |
$987.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-1.0g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-2.5g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 2.5g |
$2014.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-5.0g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 5g |
$2981.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-10.0g |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 10g |
$4421.0 | 2023-05-26 | ||
| Enamine | EN300-1645920-50mg |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 50mg |
$768.0 | 2023-09-22 | ||
| Enamine | EN300-1645920-100mg |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one |
2171771-91-6 | 100mg |
$804.0 | 2023-09-22 |
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one
Recent Advances in the Study of 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one (CAS: 2171771-91-6)
4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one (CAS: 2171771-91-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazolidinone derivative is being investigated for its potential therapeutic applications, particularly in the development of novel antimicrobial and anti-inflammatory agents. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its potential as a drug candidate.
The compound's unique structural features, including the oxazolidinone core and the 2-methylbutyl side chain, contribute to its biological activity. Researchers have explored its interactions with various biological targets, such as bacterial ribosomes and inflammatory signaling pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one exhibits potent inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of ≤2 μg/mL.
In addition to its antimicrobial properties, recent preclinical studies have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This suggests its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one has also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route, achieving an overall yield of 65% with high purity (>98%). This advancement is critical for the compound's further development and potential commercialization.
Despite these promising findings, challenges remain in the development of 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability (approximately 40% in rodent models), which may require formulation optimization or structural modifications. Additionally, further toxicological evaluations are needed to ensure its safety profile.
In conclusion, 4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one (CAS: 2171771-91-6) represents a promising candidate for antimicrobial and anti-inflammatory drug development. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in combination therapies. The compound's dual activity against bacterial infections and inflammation positions it as a valuable asset in the fight against multidrug-resistant pathogens and chronic inflammatory conditions.
2171771-91-6 (4-amino-2-(2-methylbutyl)-1,2-oxazolidin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)